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Compound of Interest

Compound Name: Chaetomin

Cat. No.: B1205490

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chaetomin is a mycotoxin produced by various species of the Chaetomium fungus, notably
Chaetomium globosum. It exhibits a range of biological activities, including potent anticancer
and antibiotic properties. The mechanism of its anticancer effects involves the inhibition of
hypoxia-inducible factor-1a (HIF-1a), interference with the PI3K/Akt signaling pathway, and
induction of reactive oxygen species (ROS), which can lead to cell cycle arrest and apoptosis.
[11[2][3][4][5] Accurate and reliable quantification of chaetomin is crucial for research into its
therapeutic potential, for quality control in fermentation processes, and for toxicological
assessments. This application note provides a detailed protocol for the quantification of
chaetomin in fungal extracts using a reversed-phase high-performance liquid chromatography
(RP-HPLC) method with UV detection.

Experimental Protocols
Sample Preparation from Fungal Culture

This protocol describes the extraction of chaetomin from a liquid culture of a chaetomin-
producing fungal strain.

Materials:
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e Fungal culture broth
o Ethyl acetate (HPLC grade)
e Methanol (HPLC grade)
e Anhydrous sodium sulfate
» Rotary evaporator
e Centrifuge and centrifuge tubes
o Syringe filters (0.22 um or 0.45 pm)
Procedure:
» Extraction:
o Harvest the fungal culture broth.

o Perform a liquid-liquid extraction by mixing the culture filtrate with an equal volume of ethyl
acetate in a separatory funnel.

o Shake vigorously for 2-3 minutes and allow the layers to separate.
o Collect the upper organic (ethyl acetate) layer.

o Repeat the extraction process two more times to ensure complete extraction of
chaetomin.

» Drying and Concentration:

o Pool the ethyl acetate extracts and dry over anhydrous sodium sulfate to remove any
residual water.

o Concentrate the extract to dryness using a rotary evaporator at a temperature below 45°C.

e Sample Reconstitution:
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o Dissolve the dried extract in a known volume of methanol.

o Filter the solution through a 0.22 um or 0.45 pm syringe filter into an HPLC vial prior to

analysis.

HPLC Method for Chaetomin Quantification

Instrumentation and Conditions:

Parameter

Specification

HPLC System

A standard HPLC system with a pump,

autosampler, column oven, and UV-Vis detector.

Column

C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 ym particle size).

Mobile Phase A

HPLC-grade water

Mobile Phase B

HPLC-grade acetonitrile

Gradient Program Time (min)
0

20

25

26

30

Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 290 nm[6]
Injection Volume 10 pL

Run Time 30 minutes
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Note: The gradient program is a starting point and may require optimization based on the
specific column and HPLC system used.

Preparation of Standard Solutions
Materials:

e Chaetomin analytical standard

¢ Methanol (HPLC grade)

Procedure:

o Stock Solution (1 mg/mL): Accurately weigh 10 mg of chaetomin standard and dissolve it in
10 mL of methanol in a volumetric flask.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with methanol to achieve concentrations ranging from 1 pg/mL to
100 pg/mL. These will be used to construct a calibration curve.

Data Presentation

The following tables summarize the expected quantitative data for the HPLC method validation.
These are representative values and should be determined experimentally for each specific

application.

Table 1: Chaetomin Calibration Curve Data (Example)
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Concentration (ug/mL) Peak Area
1 15,000

5 75,000

10 150,000

25 375,000

50 750,000
100 1,500,000
Correlation Coefficient (r?) >0.999

Table 2: Method Validation Parameters (Representative Values)

Parameter Result

Linearity Range 1-100 pg/mL

Limit of Detection (LOD) 0.2 pg/mL

Limit of Quantification (LOQ) 0.7 pg/mL

Precision (%0RSD) <2%

Accuracy (Recovery %) 95 - 105%

Retention Time Approximately 12.2 min
Visualizations

Experimental Workflow
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Caption: Experimental workflow for chaetomin quantification.
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Chaetomin's Anticancer Signaling Pathway

Caption: Simplified signaling pathway of chaetomin's anticancer activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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